![molecular formula C20H13FN2O2 B5208098 N-[4-(1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide](/img/structure/B5208098.png)
N-[4-(1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as FBA, and it is a small molecule that has been identified as a potent inhibitor of several enzymes. FBA has been found to have significant effects on various biological processes, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of FBA involves its ability to inhibit the activity of several enzymes, including HDAC6 and PARP1. HDAC6 is an enzyme that plays a critical role in the regulation of cell growth and division, while PARP1 is involved in DNA repair. By inhibiting these enzymes, FBA disrupts various biological processes, leading to its therapeutic effects.
Biochemical and Physiological Effects:
FBA has been found to have significant effects on various biological processes, including cell growth and division, DNA repair, and inflammation. By inhibiting HDAC6 and PARP1, FBA disrupts these processes, leading to its therapeutic effects. Additionally, FBA has been found to have neuroprotective effects, which could have applications in the treatment of various neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of FBA is its potent inhibitory activity against several enzymes, making it a promising candidate for the development of new drugs. Additionally, FBA has been found to have a relatively low toxicity profile, making it a safer alternative to other drugs. However, one of the limitations of FBA is its low solubility, which can make it difficult to administer in certain formulations.
Future Directions
There are several future directions for the study of FBA, including the development of new drug formulations and the identification of new therapeutic applications. Additionally, further research is needed to understand the mechanisms underlying FBA's neuroprotective effects and to identify new targets for FBA inhibition. Overall, FBA has significant potential for the development of new drugs with applications in various scientific fields.
Synthesis Methods
The synthesis of FBA involves several steps, starting with the reaction of 2-aminobenzoxazole with 4-fluorobenzoyl chloride. The resulting intermediate is then reacted with 4-aminobenzeneboronic acid, which yields FBA as the final product. This method has been optimized to produce high yields of FBA with good purity.
Scientific Research Applications
FBA has been extensively studied in various scientific fields due to its potential therapeutic applications. It has been found to be a potent inhibitor of several enzymes, including HDAC6 and PARP1, which play critical roles in various biological processes. FBA has been shown to have anti-cancer properties, making it a promising candidate for the development of new cancer therapies. Additionally, FBA has been found to have anti-inflammatory and neuroprotective effects, which could have applications in the treatment of various neurological disorders.
properties
IUPAC Name |
N-[4-(1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13FN2O2/c21-15-9-5-13(6-10-15)19(24)22-16-11-7-14(8-12-16)20-23-17-3-1-2-4-18(17)25-20/h1-12H,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWVMEVWMIONBBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.